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Compound of Interest

Compound Name: Prelog-Djerassi lactone

CAS No.: 69056-12-8

Cat. No.: B12778666

Get Quote

A deep dive into the classical structure elucidation of the Prelog-Djerassi lactone, a

foundational chiral synthon in natural product synthesis, revealing the chemical logic and

experimental rigor that defined a landmark achievement in organic chemistry.

The Prelog-Djerassi lactone, a seemingly simple substituted γ-lactone, holds a significant

place in the history of organic chemistry. Its structure, first unraveled in the mid-1950s through

meticulous chemical degradation of the macrolide antibiotic methymycin, became a benchmark

for stereocontrolled synthesis and a critical building block for the total synthesis of numerous

complex natural products. This technical guide provides an in-depth exploration of the original

structure elucidation, detailing the key experiments, the logic of the deductions, and the data

that led to the definitive assignment of its intricate stereochemistry.

The Genesis: Degradation of a Macrolide Antibiotic
The story of the Prelog-Djerassi lactone begins with the investigation of methymycin, a 12-

membered macrolide antibiotic. In a seminal 1956 paper, Carl Djerassi and his collaborator J.

A. Zderic reported the degradation of methynolide, the aglycone of methymycin, into smaller,

more readily identifiable fragments. A parallel investigation by Vladimir Prelog's group on the
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related macrolide narbomycin also yielded the same key lactonic acid. This convergence of

findings from two independent lines of research lent significant weight to the proposed

structure.

The central experimental sequence that cleaved the macrocyclic ring of methynolide to yield

the Prelog-Djerassi lactone was a multi-step degradation process.

Experimental Protocol: Degradation of Methynolide
The classical degradation of methynolide to the Prelog-Djerassi lactone involved a three-

main-step process:

Ozonolysis of Methynolide: The unsaturated macrolide aglycone, methynolide, was

subjected to ozonolysis to cleave the carbon-carbon double bond within the ring.

Procedure: A solution of methynolide in an inert solvent, typically chloroform or ethyl

acetate, was cooled to a low temperature (e.g., -78 °C). A stream of ozone gas was then

bubbled through the solution until the characteristic blue color of ozone persisted,

indicating complete consumption of the alkene. The excess ozone was then removed by

bubbling a stream of an inert gas, such as nitrogen, through the solution.

Oxidative Work-up of the Ozonide: The resulting ozonide intermediate was then oxidatively

cleaved to convert the newly formed carbonyl groups into carboxylic acids.

Procedure: The cold solution containing the ozonide was treated with an oxidizing agent,

most commonly hydrogen peroxide in the presence of a catalytic amount of acid. This step

converted the aldehyde and ketone functionalities, formed from the ozonolysis, into their

corresponding carboxylic acids, resulting in a dicarboxylic acid intermediate.

Lactonization: The final step involved the spontaneous or acid-catalyzed intramolecular

esterification (lactonization) of the resulting hydroxy-dicarboxylic acid to form the stable γ-

lactone, the Prelog-Djerassi lactone.

Procedure: Following the oxidative work-up, the reaction mixture was typically acidified

and warmed. This promoted the cyclization of the γ-hydroxy acid moiety within the

dicarboxylic acid intermediate to form the thermodynamically favored five-membered
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lactone ring. The Prelog-Djerassi lactone could then be isolated and purified by

crystallization.

Piecing the Puzzle: The Logic of Structure
Elucidation
The isolation of the Prelog-Djerassi lactone was a critical breakthrough. By determining the

structure of this C8 fragment, the researchers could deduce a significant portion of the parent

macrolide's architecture. The elucidation of the lactone's own structure relied on a combination

of elemental analysis, functional group tests, and the spectroscopic techniques available at the

time, primarily infrared (IR) spectroscopy.

The logical progression of the structure determination can be visualized as follows:

Figure 1. Logical workflow of the degradation of methynolide to the Prelog-Djerassi lactone.

Quantitative Data and Characterization
The characterization of the Prelog-Djerassi lactone in the 1950s relied on classical methods.

Modern spectroscopic techniques have since provided a much more detailed picture of its

structure. The following tables summarize both the classical and modern quantitative data for

the Prelog-Djerassi lactone.

Table 1: Physicochemical Properties of Prelog-Djerassi Lactone

Property Reported Value

Molecular Formula C₁₀H₁₆O₄

Molecular Weight 200.23 g/mol

Melting Point 124-125 °C

Specific Rotation ([α]D) +33° (c 0.797, CHCl₃)

Table 2: Spectroscopic Data for Prelog-Djerassi Lactone Methyl Ester
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Technique Key Observations

Infrared (IR)
~1745 cm⁻¹ (lactone C=O stretch), ~1190,

1100, 1000 cm⁻¹ (C-O stretches)

¹H NMR (CDCl₃) δ 4.54 (1H, dd), other complex multiplets

Mass Spectrometry (MS) m/z 214 (M⁺), 183, 144, 127, 113, 99, 43

Note: The spectroscopic data presented is for the methyl ester derivative, which was often

used for characterization.

The Stereochemical Challenge
The final and most challenging aspect of the structure elucidation was the determination of the

relative and absolute stereochemistry of the four contiguous chiral centers. This was initially

inferred through a series of elegant chemical correlations and the application of conformational

analysis principles, such as the Hudson-Klyne lactone rule. The definitive absolute

configuration was later confirmed through X-ray crystallography of a derivative and by total

synthesis from starting materials of known stereochemistry.

The elucidation of the Prelog-Djerassi lactone's structure stands as a testament to the power

of classical organic chemistry. The combination of systematic degradation, logical deduction,

and the available analytical techniques of the era allowed for the complete structural and

stereochemical assignment of this important chiral molecule, paving the way for its widespread

use in the synthesis of complex natural products.

Experimental Workflow Visualization
The overall experimental workflow for the classical structure elucidation can be summarized in

the following diagram:
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Figure 2. Experimental workflow for the structure elucidation of the Prelog-Djerassi lactone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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